Triprene

Specification

• CAS No.: 40596-80-3
• Molecular Formula: C18H32O2S
• Molecular Weight: 312.5 g/mol
• IUPAC Name: S-ethyl (2E,4E)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienethioate
• Standard InChI: InChI=1S/C18H32O2S/c1-7-21-17(19)14-16(3)11-8-10-15(2)12-9-13-18(4,5)20-6/h8,11,14-15H,7,9-10,12-13H2,1-6H3/b11-8+,16-14+
• Standard InChI Key: YGBMMMOLNODPBP-GWGZPXPZSA-N
• Isomeric SMILES: CCSC(=O)/C=C(\C)/C=C/CC(C)CCCC(C)(C)OC
• SMILES: CCSC(=O)C=C(C)C=CCC(C)CCCC(C)(C)OC
• Canonical SMILES: CCSC(=O)C=C(C)C=CCC(C)CCCC(C)(C)OC

Introduction

Chemical Properties and Structure

Triprene is identified as a chemical compound with the molecular formula C₁₈H₃₂O₂S. Its structural characteristics place it firmly within the family of juvenile hormone analogues, compounds that share structural similarities with naturally occurring insect juvenile hormones. These compounds typically contain specific functional groups that enable them to bind to hormone receptors and interfere with normal endocrine function in target insects.

The structure of Triprene enables it to effectively mimic the action of natural juvenile hormones, binding to relevant receptors in insect endocrine systems to disrupt normal development patterns. This structural specificity allows for targeted action against certain insect species while potentially reducing impacts on non-target organisms.

Biological Activity and Mechanism of Action

Triprene's primary mode of action involves endocrine disruption in target insects. The compound interferes with the natural balance of juvenile hormones that regulate insect growth and development, particularly during metamorphosis. By maintaining artificially high levels of juvenile hormone activity, Triprene prevents insects from properly completing their developmental cycle.

The specific effects on insects include:

• Disruption of normal pupation processes, resulting in incomplete metamorphosis

• Production of sterile adult insects, preventing reproduction and population growth

• Interference with normal endocrine signaling pathways critical for development

• Potential impacts on protein synthesis and cellular functions

Research has demonstrated that juvenile hormone mimics like Triprene can have profound effects on insect physiology. Studies with similar compounds have shown that exposure during larval stages can prevent proper adult development, with effects ranging from minor morphological abnormalities to complete failure to metamorphose into functional adults. These effects are particularly pronounced when exposure occurs at critical developmental stages, highlighting the importance of timing in the application of such compounds for pest control.

Comparative Efficacy with Other Juvenile Hormone Analogues

Triprene exists within a broader class of juvenile hormone analogues that includes compounds such as methoprene, kinoprene, hydroprene, and fenoxycarb. Comparative studies have evaluated the relative efficacy of these compounds against various pest species, providing insight into Triprene's position within this class of insecticides.

Comparative Properties of Juvenile Hormone Analogues

The table below presents a comparative analysis of Triprene and related juvenile hormone analogues, highlighting key differences in their properties and applications:

Compound	Primary Target Pests	Relative Potency	Notable Characteristics	Current Regulatory Status
Triprene	Coffee brown scale, various mealybugs	Moderate	Requires multiple applications for certain pests	No longer registered, discontinued since 1980
Methoprene	Mosquitoes, flies, fleas	High	Effective at low concentrations, particularly against dipteran pests	Currently registered and widely used
Kinoprene	Mealybugs, whiteflies, aphids	High against mealybugs	More effective than Triprene against certain mealybug species	Limited current use
Hydroprene	Cockroaches, stored product pests	Moderate	Specialized for indoor and structural pest management	Currently registered and in use
Fenoxycarb	Ants, cockroaches, fleas	High	Broad spectrum activity across multiple insect orders	Restricted in some regions due to bee toxicity

This comparative analysis demonstrates that while Triprene shares the fundamental mechanism of action with other juvenile hormone analogues, its specific activity profile and efficacy characteristics may have limited its competitive position within this class of insecticides.

Effects on Non-Target Organisms

Research into the ecological impacts of Triprene has revealed potential effects on beneficial and non-target organisms, particularly honey bees (Apis mellifera). These findings are crucial for understanding the broader ecological implications of juvenile hormone analogue use in agricultural and public health settings.

Effects on Honey Bees

Laboratory studies have demonstrated that Triprene at a dose of 1 μg per bee shortened the lifespan of queen-less worker bees. Further investigation revealed that both Triprene and juvenile hormone III caused significant physiological changes in treated workers, including:

• Reduction in total protein content of the haemolymph

• Alterations in leucocyte morphology

• Potential impacts on glandular development and function

These effects could have significant implications for colony health and function, as worker bee longevity and physiological integrity are essential for hive maintenance, brood care, and foraging activities. The results suggest that while Triprene may be less directly toxic to honey bees than conventional insecticides, it nonetheless can induce sublethal effects that may impact colony performance and survival.